Cas no 897620-15-4 (2-chloro-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-nitrobenzamide)

• Product Name: 2-chloro-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-nitrobenzamide
• CAS No: 897620-15-4
• MF: C₂₁H₂₅ClN₄O₄
• MW: 432.900604009628
• CID: 5515706
• Update Time: 2025-05-25

2-chloro-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[2-[4-(dimethylamino)phenyl]-2-(4-morpholinyl)ethyl]-4-nitro-
• 2-chloro-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-nitrobenzamide

• Inchi： 1S/C21H25ClN4O4/c1-24(2)16-5-3-15(4-6-16)20(25-9-11-30-12-10-25)14-23-21(27)18-8-7-17(26(28)29)13-19(18)22/h3-8,13,20H,9-12,14H2,1-2H3,(H,23,27)
• InChI Key： FVGZCURIXIVRKX-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCOCC1)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-nitrobenzamide

Comprehensive Overview of 2-chloro-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-nitrobenzamide (CAS No. 897620-15-4)

2-chloro-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-nitrobenzamide (CAS No. 897620-15-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of nitrobenzamide derivatives, which are known for their diverse biological activities. The presence of functional groups such as chloro, nitro, dimethylamino, and morpholinyl contributes to its unique chemical properties and potential applications.

In recent years, the scientific community has shown growing interest in nitrobenzamide derivatives due to their potential role in drug discovery and development. Researchers are particularly intrigued by the compound's structural features, which may influence its interactions with biological targets. The dimethylamino and morpholinyl groups, for instance, are often associated with enhanced solubility and bioavailability, making this compound a promising candidate for further study.

The synthesis of 2-chloro-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-nitrobenzamide involves multi-step organic reactions, including amidation and nitro-group introduction. Its molecular formula and weight, along with detailed spectroscopic data (such as NMR and MS), are well-documented in scientific literature. These characteristics make it a valuable reference compound for chemists working on similar nitrobenzamide structures.

One of the most frequently asked questions about this compound revolves around its potential applications. While specific uses are still under investigation, preliminary studies suggest that it may exhibit activity in modulating certain enzymatic pathways. This aligns with the broader trend in pharmaceutical research, where nitrobenzamide derivatives are being explored for their therapeutic potential. For example, similar compounds have been studied for their anti-inflammatory or antimicrobial properties, though further validation is required for CAS No. 897620-15-4.

From a chemical perspective, the stability and reactivity of 2-chloro-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-nitrobenzamide are of particular interest. The nitro group, for instance, is known to participate in various reduction and substitution reactions, which could be leveraged in synthetic chemistry. Additionally, the morpholinyl moiety is often incorporated into drug molecules to improve pharmacokinetic properties, a feature that has sparked curiosity among medicinal chemists.

In the context of current research trends, this compound fits into the larger narrative of structure-activity relationship (SAR) studies. Scientists are increasingly focusing on how subtle changes in molecular structure—such as the substitution pattern on the benzamide core—can lead to significant differences in biological activity. This approach is particularly relevant in the era of precision medicine, where tailored molecular designs are key to developing effective therapies.

For those seeking technical details, the compound's physicochemical properties—including melting point, solubility, and logP—are critical for understanding its behavior in different environments. These parameters are especially important for researchers working on formulation development or drug delivery systems. The chloro and nitro substituents, for example, may influence the compound's partitioning behavior, which could have implications for its absorption and distribution in biological systems.

As with any specialized chemical compound, proper handling and storage of 2-chloro-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-nitrobenzamide are essential to maintain its integrity. While it is not classified as hazardous under standard regulations, researchers are advised to follow general laboratory safety protocols when working with this material. This includes using appropriate personal protective equipment and working in well-ventilated areas.

The future directions for research on this compound are likely to focus on exploring its biological profile more comprehensively. With the growing emphasis on targeted therapies and small molecule drugs, compounds like CAS No. 897620-15-4 represent valuable starting points for medicinal chemistry programs. The integration of computational modeling and high-throughput screening methods may accelerate the discovery of potential applications for this intriguing molecule.

In summary, 2-chloro-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-nitrobenzamide stands as an interesting example of modern pharmaceutical chemistry. Its unique combination of functional groups and potential biological relevance make it a compound worth watching as research progresses. As the scientific community continues to unravel the complexities of nitrobenzamide derivatives, this particular molecule may well emerge as an important player in the development of novel therapeutic agents.